Cas no 63886-46-4 (2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1))
63886-46-4 structure
Product Name:2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1)
CAS No:63886-46-4
MF:C11H26I2N2
MW:440.14648771286
CID:503878
PubChem ID:3048256
Update Time:2025-04-19
2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1) Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1)
- 2-(1,5-dimethylpyrrolidin-2-yl)ethyl-trimethylazanium,iodide,hydroiodide
- 63886-46-4
- Ammonium, (2-(1,2-dimethylpyrrolidin-1-yl)ethyl)trimethyl-, diiodide
- DTXSID30980765
- 2-(1,5-Dimethylpyrrolidin-2-yl)-N,N,N-trimethylethan-1-aminium iodide--hydrogen iodide (1/1/1)
- Pyrrolidinium, 1,2-dimethyl-1-(2-trimethylammonio)ethyl-, diiodide
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- Inchi: 1S/C11H25N2.2HI/c1-10-6-7-11(12(10)2)8-9-13(3,4)5;;/h10-11H,6-9H2,1-5H3;2*1H/q+1;;/p-1
- InChI Key: PPXOXSKZUUUJQW-UHFFFAOYSA-M
- SMILES: I.[I-].N1(C)C(C)CCC1CC[N+](C)(C)C
Computed Properties
- Exact Mass: 414.82203
- Monoisotopic Mass: 440.01854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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